Cas no 67032-08-0 (1-{3-[(2-iodobenzoyl)oxy]propyl}-2-methylpiperidinium chloride)

• Product name: 1-{3-[(2-iodobenzoyl)oxy]propyl}-2-methylpiperidinium chloride
• CAS No: 67032-08-0
• MF: C₁₆H₂₃ClINO₂
• MW: 423.716796159744
• CID: 1714717
• PubChem ID: 48980

1-{3-[(2-iodobenzoyl)oxy]propyl}-2-methylpiperidinium chloride Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(2-iodobenzoyl)oxy]propyl}-2-methylpiperidinium chloride
• 3-(2-methylpiperidin-1-ium-1-yl)propyl 2-iodobenzoate,chloride
• o-Iodobenzoic acid 3-(2-methylpiperidino)propyl ester hydrochloride
• 67032-08-0
• BENZOIC ACID, o-IODO-, 3-(2-METHYLPIPERIDINO)PROPYL ESTER, HYDROCHLORIDE

• Inchi： InChI=1S/C16H22INO2.ClH/c1-13-7-4-5-10-18(13)11-6-12-20-16(19)14-8-2-3-9-15(14)17;/h2-3,8-9,13H,4-7,10-12H2,1H3;1H
• InChI Key： WUJRYZYTQDVBBX-UHFFFAOYSA-N
• SMILES： CC1CCCC[NH+]1CCCOC(=O)C2=CC=CC=C2I.[Cl-]

Computed Properties

• Exact Mass: 399.8658
• Monoisotopic Mass: 423.04620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 32.2